INTERLEUKIN-2
Overview
Description
Interleukin-2 (IL-2) is an interleukin, a type of cytokine signaling molecule in the immune system. It is a 15.5–16 kDa protein that regulates the activities of white blood cells (leukocytes, often lymphocytes) that are responsible for immunity . IL-2 is part of the body’s natural response to microbial infection, and in discriminating between foreign (“non-self”) and "self" .
Synthesis Analysis
Chemical synthesis of hydrophobic proteins like IL-2 presents a formidable task as they are often difficultly achieved via peptide synthesis, purification, and peptide ligation . A tunable backbone modification strategy has been reported, which allows for readily introducing a solubilizing tag for both peptide purification and ligation processes . The effectiveness of this strategy was demonstrated by the chemical synthesis of IL-2 .Molecular Structure Analysis
IL-2 signals through the IL-2 receptor, a complex consisting of three chains, termed alpha (CD25), beta (CD122), and gamma (CD132) . The IL-2 receptor (IL-2R) α subunit binds IL-2 with low affinity . Heterodimerization of the β and γ subunits of IL-2R is essential for signaling in T cells .Chemical Reactions Analysis
IL-2 mediates its effects by binding to IL-2 receptors, which are expressed by lymphocytes . The major sources of IL-2 are activated CD4+ T cells and activated CD8+ T cells . The function of IL-2 is to stimulate the growth of helper, cytotoxic, and regulatory T cells .Physical And Chemical Properties Analysis
IL-2 is a small 15-kDa cytokine with pleiotropic effects on the immune system . Low doses of IL-2 preferentially bind to the trimeric IL-2 receptor (IL-2R), consisting of IL-2Rα (CD25), IL-2R (CD122), and the common gamma chain (CD132), which is mainly expressed on immunosuppressive regulatory T (Treg) cells .Mechanism of Action
Safety and Hazards
High-dose IL-2 administration resulted in 11 admissions to intensive care unit (ICU) (12/692 cycles, 1.6% incidence) most commonly for hypotension non-responsive to fluid resuscitation requiring vasopressor administration and hypoxemia secondary to pulmonary capillary leak syndrome . One death was attributed to HD IL-2 (0.4% mortality) .
Future Directions
The cooperative action of IL-2 and IL-2R is necessary for the proper functioning of the immune system, as it helps to maintain the balance between the activation and suppression of the immune response to pathogens . Despite the beneficial role of IL-2 in instigating immune responses to attack tumor cells, its ability to expand regulatory T cells (Tregs), potentially dampening anti-tumor immunity, presents a nuanced and paradoxical situation . Therefore, a deeper understanding of IL-2/IL-2R interactions within the tumor microenvironment is crucial for realizing the full potential of IL-2-based therapies .
properties
CAS RN |
102524-44-7 |
|---|---|
Product Name |
INTERLEUKIN-2 |
Molecular Formula |
C6H5Cl2NO2S |
Molecular Weight |
0 |
Origin of Product |
United States |
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